1-Cyclohexyl-3-methylurea

• CAS No.: 39804-96-1
• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• IUPAC Name: 1-cyclohexyl-3-methylurea
• InChI: InChI=1S/C8H16N2O/c1-9-8(11)10-7-5-3-2-4-6-7/h7H,2-6H2,1H3,(H2,9,10,11)
• InChI Key: YKLDLMXTBHWMPV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NC1CCCCC1

Description

1-Cyclohexyl-3-methylurea is a useful research compound. Its molecular formula is C8H16N2O and its molecular weight is 156.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 500 ml of ethyl ether is dissolved 57 g of methyl isocyanate and, then, 99 g of cyclohexylamine is added dropwise, whereupon crystals separate. The crystals are washed with ether. By the above procedure is obtained 105 g of N-methyl-N'-cyclohexylurea. melting point: 160°-161° C.